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Compound of Interest

Compound Name: Dodonolide

Cat. No.: B1161511

For Immediate Implementation: This document provides crucial safety and logistical guidance
for the proper disposal of dodonolide, a substance requiring careful handling due to its
potential health and environmental hazards. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment and compliance with waste disposal regulations.

Immediate Safety and Handling Precautions

Dodonolide, also known as dodecylguanidine acetate, presents several hazards that
necessitate stringent safety measures. It is harmful if swallowed, inhaled, or comes into contact
with skin, and it can cause serious eye damage.[1][2] Furthermore, it is classified as very toxic
to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE): Before handling dodonolide, ensure the following PPE
is worn:

o Eye Protection: Tightly fitting safety goggles are essential to protect against splashes and the
risk of serious eye injury.[1]

» Hand Protection: Wear protective gloves.[1]

e Body Protection: Long-sleeved clothing is required to prevent skin contact.[1]
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» Respiratory Protection: In case of insufficient ventilation or the generation of dust or
aerosols, use a suitable respiratory apparatus.[1][3]

Engineering Controls: Work with dodonolide should be conducted in a well-ventilated area.[2]
An eyewash station and a safety shower must be readily accessible in the immediate vicinity of
the workstation.[1]

Step-by-Step Disposal Protocol

The disposal of dodonolide and its containers must be managed to mitigate risks to personnel
and the environment. As pesticide wastes are considered hazardous, they must be disposed of
at an approved waste disposal facility.[3][4]

o Waste Collection:

o Collect all dodonolide waste, including unused product and contaminated materials (e.g.,
pipette tips, gloves, and paper towels), in a designated, properly labeled hazardous waste
container.

o Ensure the container is tightly closed when not in use.[3]
o Container Rinsing:

o Triple rinse empty dodonolide containers with a suitable solvent (e.g., water, if
appropriate for the formulation).

o The rinsate from the container cleaning must be collected and treated as hazardous
waste. Do not discharge the rinsate into the sanitary sewer.

* Waste Storage:

o Store the hazardous waste container in a designated, secure area away from incompatible
materials such as strong acids and bases.[3]

o The storage area should be cool and dry.[3]

» Waste Disposal:
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o Arrange for the collection of the hazardous waste by a licensed environmental waste
management contractor.

o Provide the contractor with a completed hazardous waste manifest that accurately
identifies the contents.

o Never dispose of dodonolide down the drain or in the regular trash.[2]

Dodonolide Properties and Hazards

The following table summarizes key quantitative data for dodonolide (Dodine).

Property Value Source
Acute Oral Toxicity (LD50) 965 mg/kg (rat) [5]
Physical State Solid (Crystal - Powder) [5]
Color White - AlImost white [5]
Melting Point 144°C [5]
Chemical Stability Stable under normal conditions  [1]
Incompatible Materials Strong acids, Alkalis [1]

Experimental Protocols Cited

The information presented in this document is based on established safety data sheets for
dodonolide (Dodine). No experimental protocols are cited.

Dodonolide Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of dodonolide
waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1161511?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-11840%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b1161511?utm_src=pdf-body
https://www.benchchem.com/product/b1161511?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D4302_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D4302_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D4302_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D4302_EU_6N.pdf
https://kernred.co.kern.ca.us/kern-agcomm/products/SYLLIT%20FL%20FUNGICIDE.pdf
https://kernred.co.kern.ca.us/kern-agcomm/products/SYLLIT%20FL%20FUNGICIDE.pdf
https://www.benchchem.com/product/b1161511?utm_src=pdf-body
https://www.benchchem.com/product/b1161511?utm_src=pdf-body
https://www.benchchem.com/product/b1161511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

In-Laboratory Procedures

External Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1161511?utm_src=pdf-body-img
https://www.benchchem.com/product/b1161511?utm_src=pdf-custom-synthesis
https://kernred.co.kern.ca.us/kern-agcomm/products/SYLLIT%20FL%20FUNGICIDE.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11840%20English%20SDS%20US.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Syllit_FL_MSDS1gu.pdf
https://files.hawaii.gov/hdoa/labels/8731.13.pdf
https://www.tcichemicals.com/BE/en/sds/D4302_EU_6N.pdf
https://www.benchchem.com/product/b1161511#dodonolide-proper-disposal-procedures
https://www.benchchem.com/product/b1161511#dodonolide-proper-disposal-procedures
https://www.benchchem.com/product/b1161511#dodonolide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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